Methyl 5-(tert-Butoxycarbonylamino)picolinate
Overview
Description
“Methyl 5-(tert-Butoxycarbonylamino)picolinate” is a chemical compound with the CAS Number: 131052-40-9 . It has a molecular weight of 252.27 and its IUPAC name is methyl 5-((tert-butoxycarbonyl)amino)picolinate .
Molecular Structure Analysis
The molecular formula of “Methyl 5-(tert-Butoxycarbonylamino)picolinate” is C12H16N2O4 . The Inchi Code is 1S/C12H16N2O4/c1-12(2,3)18-11(16)14-8-5-6-9(13-7-8)10(15)17-4/h5-7H,1-4H3,(H,14,16) .Physical And Chemical Properties Analysis
“Methyl 5-(tert-Butoxycarbonylamino)picolinate” is a solid compound . It should be stored in a sealed and dry environment at 2-8°C .Scientific Research Applications
Synthesis and Chemical Properties
Asymmetric Synthesis of Stemofoline : Methyl 5-(tert-Butoxycarbonylamino)picolinate has been used in the stereoselective synthesis of complex molecules like stemofoline, illustrating its utility in asymmetric synthesis processes (Thomas & Vickers, 2009).
Antioxidant Activity : This compound plays a role in the synthesis of novel diselenides with antioxidant properties. These findings highlight the potential of Methyl 5-(tert-Butoxycarbonylamino)picolinate in the development of antioxidant agents (Narajji, Karvekar, & Das, 2008).
Optoelectronic Properties in Polymer Devices : Research has demonstrated the synthesis of an iridium complex containing a picolinic acid derivative, where Methyl 5-(tert-Butoxycarbonylamino)picolinate could be involved, showing its relevance in enhancing optoelectronic properties in polymer light-emitting devices (Xiao et al., 2009).
Applications in Molecular Chemistry
Formation and Structure Studies : The compound is significant in the formation and structural studies of complex molecules, offering insights into the binding and selectivity of related hosts in molecular chemistry (Masci et al., 2006).
Gif-type Oxidation Mediation : It plays a role in Gif-type oxidation of hydrocarbons mediated by iron picolinate systems, demonstrating its importance in understanding radical generation and reaction mechanisms (Kiani et al., 2000).
Ligand Synthesis for Radiopharmaceuticals : The use of tert-butyl esters (related to Methyl 5-(tert-Butoxycarbonylamino)picolinate) in ligand synthesis shows potential for radiopharmaceutical applications, particularly in yttrium coordination chemistry (Price et al., 2014).
Safety and Hazards
properties
IUPAC Name |
methyl 5-[(2-methylpropan-2-yl)oxycarbonylamino]pyridine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O4/c1-12(2,3)18-11(16)14-8-5-6-9(13-7-8)10(15)17-4/h5-7H,1-4H3,(H,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPVMPPDFEOSPND-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CN=C(C=C1)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-(tert-Butoxycarbonylamino)picolinate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2R)-2-(2-Bicyclo[3.1.0]hexanyl)propanoic acid](/img/structure/B2381036.png)
![12-(4-chlorophenyl)-9,9-dimethyl-8,9,10,12-tetrahydrobenzo[a]acridin-11(7H)-one](/img/structure/B2381041.png)
![[1-(4-ethylphenyl)-1H-1,2,3-triazol-4-yl][4-(prop-2-en-1-yl)piperazin-1-yl]methanone](/img/structure/B2381043.png)
![1-[2-(4-Methoxyphenyl)ethyl]-3-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]urea](/img/structure/B2381046.png)
![2-Amino-N-[(4-morpholin-4-ylsulfonylphenyl)methyl]acetamide;hydrochloride](/img/structure/B2381047.png)
![Methyl 4-[[2-[(4-amino-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate](/img/structure/B2381053.png)
![1-((3-chlorobenzyl)thio)-N-cyclopentyl-5-oxo-4-propyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide](/img/structure/B2381056.png)
![2-[4-[(2-Cyclopropyl-1,3-thiazol-4-yl)methyl]piperazin-1-yl]-1,3-benzoxazole](/img/structure/B2381057.png)
